1-(2,3-Dimethoxyphenyl)-6,7-dimethyl-2-(thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 1-(2,3-dimethoxyphenyl)-6,7-dimethyl-2-(1,3-thiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C24H20N2O5S/c1-12-10-15-17(11-13(12)2)31-22-18(20(15)27)19(26(23(22)28)24-25-8-9-32-24)14-6-5-7-16(29-3)21(14)30-4/h5-11,19H,1-4H3
• InChI Key: WAUIWMIEOAYNNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)OC3=C(C2=O)C(N(C3=O)C4=NC=CS4)C5=C(C(=CC=C5)OC)OC
• Molecular Formula: C24H20N2O5S
• Molecular Weight: 448.5 g/mol
• CAS No.: 886144-22-5

Description

1-(2,3-Dimethoxyphenyl)-6,7-dimethyl-2-(thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C24H20N2O5S and its molecular weight is 448.49. The purity is usually 95%.
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Scientific Research Applications

Cycloaddition Reactions and Chemical Synthesis

Research on cycloadditions to pyrrolo[1,2-c]thiazoles indicates the utility of these compounds in chemical synthesis, acting as intermediates in the formation of complex molecules. Such compounds demonstrate versatile reactivity, which is crucial for developing novel synthetic routes in organic chemistry (Sutcliffe et al., 2000).

Photochromic Materials

The study of photochromic behavior in certain compounds suggests potential applications in materials science, particularly in the development of materials that change color upon exposure to light. This is relevant for creating smart materials for various technological applications (Cipolloni et al., 2009).

Recyclization Reactions

Investigations into the recyclization of pyrrole-diones with thiourea show the synthetic versatility of such compounds, which could be beneficial in the synthesis of heterocyclic compounds with potential pharmacological applications (Dmitriev et al., 2011).

Electropolymerization and Conductive Polymers

Research on the electropolymerization of pyrrole derivatives indicates their significance in creating conductive polymers, which are essential for electronic and photovoltaic applications. This highlights the compound's relevance in the development of new materials for energy conversion and storage (Lengkeek et al., 2010).

Organic Photovoltaics

The synthesis and application of polymers based on pyrrole and thiazole units for organic photovoltaics demonstrate the potential of such compounds in renewable energy technologies. These materials are explored for their efficiency in converting solar energy into electrical energy, showcasing the importance of innovative molecular designs in improving photovoltaic performance (Kranthiraja et al., 2014).